Cas no 107584-83-8 (Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-)

• Product Name: Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-
• CAS No: 107584-83-8
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 223513
• PubChem ID: 13943217
• Update Time: 2025-04-19

Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)- Chemical and Physical Properties

Names and Identifiers

• Lanosta-7,24-dien-26-oicacid, 3,23-dioxo-, (9b,24E)-
• Firmanoic acid
• (24E)-3,23-Dioxo-9b-lanosta-7,24-dien-26-oic acid
• 107584-83-8
• (E,6R)-2-Methyl-4-oxo-6-[(5R,9S,10R,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-2-enoic acid
• CHEMBL4175257

• Inchi： 1S/C30H44O4/c1-18(16-20(31)17-19(2)26(33)34)21-10-14-30(7)23-8-9-24-27(3,4)25(32)12-13-28(24,5)22(23)11-15-29(21,30)6/h8,17-18,21-22,24H,9-16H2,1-7H3,(H,33,34)/b19-17+/t18-,21-,22-,24+,28-,29-,30+/m1/s1
• InChI Key： VHBAGJSLBGJYBT-WTIZRIRNSA-N
• SMILES： O=C1CC[C@@]2(C)[C@@H](CC=C3[C@H]2CC[C@]2(C)[C@@H]([C@H](C)CC(/C=C(/C(=O)O)\C)=O)CC[C@]23C)C1(C)C

Computed Properties

• Exact Mass: 468.32400
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
• PSA: 71.44000
• LogP: 6.78690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids